Cas no 89636-73-7 (Benzene, (dibromomethyl)methyl-)

Benzene, (dibromomethyl)methyl- structure
89636-73-7 structure
Product Name:Benzene, (dibromomethyl)methyl-
CAS No:89636-73-7
MF:C8H8Br2
MW:263.957120895386
CID:593836
PubChem ID:639040
Update Time:2025-04-19

Benzene, (dibromomethyl)methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (dibromomethyl)methyl-
    • 89636-73-7
    • alpha, alpha-dibromo-o-xylene
    • SCHEMBL1248016
    • DTXSID70348608
    • alpha,alpha-dibromoxylene
    • alpha, alpha-dibromoxylene
    • ALPHA,ALPHA-DIBROMO-O-XYLENE
    • benzene, 1-(dibromomethyl)-2-methyl-
    • InChI=1/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H
    • FT-0744750
    • QSSAZDNARJWYEF-UHFFFAOYSA-N
    • 1-(dibromomethyl)-2-methylbenzene
    • alpha,alpha-dibromo-ortho-xylene
    • Inchi: 1S/C8H8Br2/c1-6-4-2-3-5-7(6)8(9)10/h2-5,8H,1H3
    • InChI Key: QSSAZDNARJWYEF-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1C)Br

Computed Properties

  • Exact Mass: 263.89723g/mol
  • Monoisotopic Mass: 261.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
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